4-((2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)acetamido)methyl)-N,N-dimethylpiperidine-1-carboxamide

• IUPAC Name: 4-[[[2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]acetyl]amino]methyl]-N,N-dimethylpiperidine-1-carboxamide
• InChI: InChI=1S/C21H31N3O4/c1-21(2)12-16-6-5-7-17(19(16)28-21)27-14-18(25)22-13-15-8-10-24(11-9-15)20(26)23(3)4/h5-7,15H,8-14H2,1-4H3,(H,22,25)
• InChI Key: KKFCXKIDHGIFFU-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC(=O)NCC3CCN(CC3)C(=O)N(C)C)C
• Molecular Formula: C21H31N3O4
• Molecular Weight: 389.5 g/mol
• CAS No.: 2034358-41-1

Description

4-((2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)acetamido)methyl)-N,N-dimethylpiperidine-1-carboxamide is a useful research compound. Its molecular formula is C21H31N3O4 and its molecular weight is 389.496. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

The compound and its derivatives have been synthesized through various chemical reactions, including intramolecular hydrogen bonding, weak interactions, and crystallography studies to understand their molecular structure and stability. These studies provide insight into the physical and chemical properties of the compound, crucial for its application in biological systems (霍静倩 et al., 2016; T. I. Mukhanova et al., 2007).

Biological Activity and Therapeutic Potential

Several studies have focused on the biological activity and potential therapeutic applications of the compound and its derivatives. These include evaluations of herbicidal, fungicidal activities, cytotoxic effects against various cancer cell lines, and potential as anti-inflammatory agents. The studies demonstrate moderate to significant biological activities, indicating the compound's potential for further development into therapeutic agents (霍静倩 et al., 2016; L. Deady et al., 2003; K. Sunder & Jayapal Maleraju, 2013).